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Compound of Interest

Compound Name: Diethyl 2-(benzylamino)succinate
CAS No.: 746551-67-7
Cat. No.: B2435916
. J

Diethyl 2-(benzylamino)succinate is a substituted amino acid ester, specifically a derivative
of aspartic acid. With the unique CAS identifier 746551-67-7, this molecule is not a common
commodity chemical but rather a specialized building block, likely utilized in multi-step organic
synthesis. Its structure, combining a chiral center (at C2), two reactive ester groups, and a
bulky, lipophilic N-benzyl protecting group, makes it a versatile intermediate for constructing
more complex molecular architectures. This guide provides a technical overview of its
properties, a plausible and robust synthetic route, analytical characterization protocols, and
expert insights into its potential applications for professionals in research and drug
development. While specific literature on this exact compound is sparse, its chemistry can be
confidently inferred from well-established principles of organic synthesis and analysis.

Section 1: Chemical Identity and Physicochemical
Properties

The foundational step in utilizing any chemical intermediate is a thorough understanding of its
structural and physical characteristics. Diethyl 2-(benzylamino)succinate's identity is defined
by its precise atomic arrangement and resulting properties.

Key Structural Features:

e Succinate Backbone: A four-carbon dicarboxylic acid scaffold esterified with two ethyl
groups. These esters are susceptible to hydrolysis under acidic or basic conditions and can
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participate in reactions such as transesterification or condensation.

e Amino Group: A secondary amine at the C2 (alpha) position, which imparts basicity to the
molecule.

o N-Benzyl Group: The benzyl group attached to the nitrogen serves multiple roles. It provides
steric bulk, increases lipophilicity, and can function as a protecting group that can be
removed via hydrogenolysis. Its aromatic ring also provides a convenient chromophore for
UV-based analytical detection.

Table 1: Physicochemical and Identification Properties

Property Value Source
CAS Number 746551-67-7 [1][2]
Molecular Formula C15H21NOa4 [1]
Molecular Weight 279.34 g/mol [2]
Purity Typically =295%

QEVYTOKQIQYNKZ-
InChl Key [2]
UHFFFAOYSA-N

) CCOC(=0)CC(C(=0)OCC)NC
Canonical SMILES N/A
Cl=CC=CcC=C1

(Predicted) Colorless to pale
Appearance ) o N/A
yellow oil or liquid

| Storage Temperature| Room Temperature (RT) |[2] |

Section 2: Proposed Synthesis via Reductive
Amination

While various synthetic routes could be envisioned, a highly reliable and industrially scalable
method for preparing Diethyl 2-(benzylamino)succinate is the reductive amination of diethyl
2-oxosuccinate (also known as diethyl ketosuccinate). This approach offers excellent control
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and avoids common side reactions like over-alkylation that could occur if one were to alkylate
diethyl aspartate.

Causality of the Synthetic Strategy: The reaction proceeds in two main stages: the formation of
an intermediate iminium ion followed by its in-situ reduction.

« Iminium Formation: Benzylamine, acting as a nucleophile, attacks the electrophilic ketone
carbonyl of diethyl 2-oxosuccinate. This is followed by dehydration to form a C=N double
bond (the iminium ion). This step is often favored in mildly acidic conditions, but can proceed
without an explicit acid catalyst.

e Reduction: A hydride-based reducing agent, specifically chosen for its mildness and
selectivity for the iminium ion over the esters, reduces the C=N bond to a C-N single bond.
Sodium triacetoxyborohydride (STAB) is the ideal choice here. Unlike stronger reducing
agents like sodium borohydride, STAB is less likely to reduce the ester groups, is tolerant of
mildly acidic conditions that can facilitate imine formation, and does not produce gaseous
byproducts.
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Caption: Proposed synthetic workflow for Diethyl 2-(benzylamino)succinate.
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Detailed Experimental Protocol: Synthesis

o Objective: To synthesize Diethyl 2-(benzylamino)succinate with high purity.
o Materials:
o Diethyl 2-oxosuccinate (1.0 eq)
o Benzylamine (1.05 eq)
o Sodium triacetoxyborohydride (STAB) (1.5 eq)
o Dichloromethane (DCM), anhydrous
o Saturated aqueous sodium bicarbonate (NaHCOs) solution
o Brine (saturated aqueous NaCl)
o Anhydrous magnesium sulfate (MgSOa)
o Silica gel for column chromatography
o Ethyl acetate and Hexanes (for chromatography)
e Procedure:

o To a round-bottom flask under an inert atmosphere (e.g., nitrogen), add diethyl 2-
oxosuccinate and dissolve it in anhydrous DCM (approx. 0.2 M concentration).

o Add benzylamine to the solution and stir for 20-30 minutes at room temperature to allow
for iminium ion formation.

o In portions, carefully add sodium triacetoxyborohydride to the stirring mixture. The addition
may be mildly exothermic.

o Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is
consumed.
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o Upon completion, quench the reaction by slowly adding saturated NaHCOs solution. Stir
vigorously until gas evolution ceases.

o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Extract the aqueous layer twice more with DCM.
o Combine the organic layers, wash with brine, and dry over anhydrous MgSOQa.

o Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o Purify the crude oil using silica gel column chromatography, eluting with a gradient of ethyl
acetate in hexanes to yield the pure product.

Section 3: Potential Applications in Research &
Development

Specific, documented applications for Diethyl 2-(benzylamino)succinate are not prevalent in
public literature, which is typical for a specialized synthetic intermediate. However, its structure
strongly suggests its utility as a versatile building block in several areas of chemical research.

o Pharmaceutical Intermediates: The core structure is an analog of the amino acid aspartic
acid. It can be used to synthesize novel peptidomimetics or as a scaffold to build heterocyclic
compounds, which are foundational structures in many drug molecules. The benzyl group
can be retained as part of the final molecule or removed via hydrogenolysis to reveal a
primary amine for further functionalization.

e Ligand Synthesis: The amino-diester functionality is a classic chelating motif (similar to
EDTA). The compound could be used to synthesize more complex ligands for catalysis or
metal sequestration applications.

» Asymmetric Synthesis: As the molecule contains a stereocenter at the C2 position, it can be
sourced or synthesized in an enantiomerically pure form, making it a valuable chiral building
block for the synthesis of single-enantiomer target molecules.
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Caption: Logical relationships of the title compound as a synthetic building block.

Section 4: Analytical Characterization Workflow

Ensuring the identity and purity of a synthetic intermediate is critical for the success of
subsequent reactions. A combination of chromatography and spectroscopy provides a self-
validating system for quality control.

Primary Analytical Techniques:

» High-Performance Liquid Chromatography (HPLC): Ideal for determining purity. The benzyl
group's aromatic ring allows for sensitive detection using a UV detector. A reverse-phase
method is most appropriate.

e Mass Spectrometry (MS): Provides definitive confirmation of the molecular weight and
identity. Electrospray lonization (ESI) in positive mode is expected to work well, yielding the
protonated molecular ion [M+H]*.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would provide
unambiguous structural confirmation by showing characteristic signals for the ethyl esters,
the benzyl group, and the succinate backbone protons.
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Caption: A typical analytical workflow for quality control and characterization.

Detailed Protocol: HPLC Purity Assessment

e Objective: To determine the purity of Diethyl 2-(benzylamino)succinate.
 Instrumentation and Conditions:
o System: Agilent 1290 Infinity Il or equivalent UHPLC/HPLC system][3].

o Column: C18 reverse-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 150
mm, 3.5 um)[3].

o Mobile Phase A: Water with 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

o Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to
10% B and re-equilibrate for 3 minutes.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.

o Injection Volume: 5 pL.
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o UV Detection: 254 nm (for the benzyl aromatic ring).

o Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of acetonitrile to
create a 1 mg/mL stock solution. Further dilute as necessary.

o Data Analysis: Purity is calculated based on the area percentage of the main peak relative to
the total area of all observed peaks.

Table 2: Summary of Proposed Analytical Method Parameters

Parameter HPLC-UV Method LC-MS Method
Column C18 Reverse-Phase C18 Reverse-Phase
Water/Acetonitrile + 0.1% Water/Acetonitrile + 0.1%
Mobile Phase
Formic Acid Formic Acid
Detection UV at 254 nm ESI Positive Mode

Molecular Weight Confirmation

Primary Result Purity (%)
(m/z)

| Expected m/z | N/A | 280.15 [M+H]* |

Section 5: Safety, Handling, and Storage

While no specific toxicology data for Diethyl 2-(benzylamino)succinate is available, prudent
laboratory practices should be followed based on the functional groups present in the molecule.

[4]

o Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and a lab coat to prevent skin and eye contact.[5]

» Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any
potential vapors or mists. Avoid ingestion. Wash hands thoroughly after handling.[4][5]

e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases, which
could react with the amine or hydrolyze the ester groups.[5]
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o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][6]
Proper storage ensures the long-term integrity and purity of the compound.

Conclusion

Diethyl 2-(benzylamino)succinate, CAS 746551-67-7, represents a valuable, albeit niche,
chemical intermediate. While not a widely studied compound in its own right, its molecular
architecture provides a rich platform for synthetic innovation. By understanding its fundamental
properties, employing robust synthetic methodologies such as reductive amination, and
verifying its quality through established analytical workflows, researchers and drug
development professionals can effectively leverage this building block to construct novel and
complex molecular targets. Adherence to standard safety protocols ensures its responsible use
in the laboratory setting.
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 To cite this document: BenchChem. [Introduction: Situating a Niche Intermediate in Modern
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2435916#diethyl-2-benzylamino-succinate-cas-
number-746551-67-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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